Cas no 1361727-93-6 (5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine)

• Product Name: 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine
• CAS No: 1361727-93-6
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928976
• Update Time: 2025-10-17

5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H10Cl2N2O/c1-17-12-9(5-7(15)6-16-12)8-3-2-4-10(13)11(8)14/h2-6H,15H2,1H3
• InChI Key： KVWYYYJQXGPQLQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=NC=C(C=1)N)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.4
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine

5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine: A Comprehensive Overview

The compound 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine, identified by the CAS number 1361727-93-6, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 5, a methoxy group at position 2, and a dichlorophenyl group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. The incorporation of dichlorophenyl groups was found to enhance the stability and reactivity of the molecule, making it suitable for further functionalization.

The pharmacological properties of 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine have been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as a modulator of ion channels, which could lead to its application in treating neurological disorders such as epilepsy and chronic pain. A research article in Nature Communications reported that the compound exhibits selective binding to voltage-gated sodium channels, suggesting its potential as a novel therapeutic agent.

In terms of industrial applications, 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine has been utilized as an intermediate in the synthesis of agrochemicals. Its ability to act as a precursor for herbicides and fungicides has made it an essential component in crop protection products. Recent innovations in green chemistry have also led to the development of more sustainable methods for producing this compound, reducing its environmental footprint.

The structural versatility of 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine makes it a valuable tool in materials science. Researchers have explored its use in designing novel materials for optoelectronic devices. For example, studies published in Advanced Materials have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The dichlorophenyl group plays a crucial role in enhancing the electronic properties of these materials.

The global demand for 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine has been steadily increasing due to its diverse applications across industries. Market analysis reports indicate that the pharmaceutical sector is one of the largest consumers of this compound, driven by its potential as a drug candidate. The agrochemical industry also accounts for a significant share due to its role as an intermediate in pesticide production.

In conclusion, 5-Amino-3-(2,3-dichlorophenyl)-2-methoxypyridine, with its unique chemical structure and multifaceted applications, continues to be a focal point for scientific research and industrial development. Ongoing studies aim to unlock further potential uses while ensuring sustainable production methods. As advancements in synthetic chemistry and materials science progress, this compound is poised to play an even more critical role in shaping future innovations across various sectors.